molecular formula C12H16O3S B8716747 Methyl 4-methoxy-3-propyl-5-sulfanylbenzoate CAS No. 647856-03-9

Methyl 4-methoxy-3-propyl-5-sulfanylbenzoate

Cat. No.: B8716747
CAS No.: 647856-03-9
M. Wt: 240.32 g/mol
InChI Key: IXZSUVZJPJEZQS-UHFFFAOYSA-N
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Description

Methyl 4-methoxy-3-propyl-5-sulfanylbenzoate is a useful research compound. Its molecular formula is C12H16O3S and its molecular weight is 240.32 g/mol. The purity is usually 95%.
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Properties

CAS No.

647856-03-9

Molecular Formula

C12H16O3S

Molecular Weight

240.32 g/mol

IUPAC Name

methyl 4-methoxy-3-propyl-5-sulfanylbenzoate

InChI

InChI=1S/C12H16O3S/c1-4-5-8-6-9(12(13)15-3)7-10(16)11(8)14-2/h6-7,16H,4-5H2,1-3H3

InChI Key

IXZSUVZJPJEZQS-UHFFFAOYSA-N

Canonical SMILES

CCCC1=C(C(=CC(=C1)C(=O)OC)S)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 3-ethoxythiocarbonylthio-4-methoxy-5-propylbenzoic acid methyl ester (720 mg, 2.20 mmol) in THF (13 mL) at room temperature was added MeONa (0.5 M in MeOH, 13 mL, 6.5 mmol, 3 eq.). The reaction mixture was refluxed for 75 min, then cooled to room temperature and added to 1 N HCl aqueous solution (100 mL). The resulting mixture was extracted with EtOAc/hexanes (1:1, 100 mL). The organic layer was washed with brine (50 mL), dried over MgSO4 and concentrated in vacuo to give 3-mercapto-4-methoxy-5-propylbenzoic acid methyl ester (0.55 g). The product was used without further purification.
Name
3-ethoxythiocarbonylthio-4-methoxy-5-propylbenzoic acid methyl ester
Quantity
720 mg
Type
reactant
Reaction Step One
Name
MeONa
Quantity
13 mL
Type
reactant
Reaction Step One
Name
Quantity
13 mL
Type
solvent
Reaction Step One
Name
Quantity
100 mL
Type
reactant
Reaction Step Two

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